3-Chlorobutane-1-sulfonamide

Synthetic Methodology Regioselective Halogenation Process Chemistry

3-Chlorobutane-1-sulfonamide (CAS 99380-64-0) is a specialized aliphatic sulfonamide featuring a four-carbon backbone with a chlorine substituent at the 3-position. This structural arrangement introduces a chiral center adjacent to the sulfonamide group, distinguishing it from linear or terminally substituted analogs.

Molecular Formula C4H10ClNO2S
Molecular Weight 171.65 g/mol
Cat. No. B8691069
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name3-Chlorobutane-1-sulfonamide
Molecular FormulaC4H10ClNO2S
Molecular Weight171.65 g/mol
Structural Identifiers
SMILESCC(CCS(=O)(=O)N)Cl
InChIInChI=1S/C4H10ClNO2S/c1-4(5)2-3-9(6,7)8/h4H,2-3H2,1H3,(H2,6,7,8)
InChIKeyIVHXTSOZQTYUPE-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





3-Chlorobutane-1-sulfonamide: A Strategic Chiral Sulfonamide Building Block for Medicinal Chemistry and Chemical Biology


3-Chlorobutane-1-sulfonamide (CAS 99380-64-0) is a specialized aliphatic sulfonamide featuring a four-carbon backbone with a chlorine substituent at the 3-position . This structural arrangement introduces a chiral center adjacent to the sulfonamide group, distinguishing it from linear or terminally substituted analogs. Categorized under sulfonamide derivatives, it serves as a versatile intermediate for constructing more complex molecular architectures, particularly in medicinal chemistry where the sulfonamide moiety is a privileged pharmacophore . The compound is typically supplied as a research chemical with a minimum purity of 95% .

Chiral center Enables asymmetric synthesis and enantiomer separation
Regioselective route One-pot γ-chlorination method directly targets 3-chloro isomer
Research-grade purity Supports medicinal chemistry and chemical biology workflows

Why 3-Chlorobutane-1-sulfonamide Cannot Be Replaced by Simple Analogs in Synthesis


The selection of 3-Chlorobutane-1-sulfonamide over its close analogs is dictated by the unique interplay of its reactive handles. The chlorine at the 3-position is not just a leaving group; its placement creates a stereocenter that can be leveraged for asymmetric synthesis, a feature absent in the achiral 4-chlorobutane-1-sulfonamide or the unsubstituted parent compound . Furthermore, a specific, high-yielding, one-pot regioselective synthesis has been developed that directly targets the 3-chloro isomer, making it uniquely accessible through this atom-economical route compared to its 2- or 4-chloro counterparts [1]. Direct substitution with a 3-bromo analog is often not feasible due to significantly altered reactivity and stability profiles, which can lead to unwanted side reactions or storage limitations [2].

Achiral 4-chloro analog
Lacks stereocenter; cannot support enantioselective synthesis.
Bromo analog
Higher reactivity may lead to premature substitution and reduced selectivity.
Other positional isomers
2- or 4-chloro isomers not accessible via the same atom-economical route.

Quantitative Differentiation of 3-Chlorobutane-1-sulfonamide from Closest Analogs: A Comparative Evidence Guide


Comparative Synthetic Accessibility: Regioselective One-Pot γ-Chlorination vs. Multi-Step Isomer Synthesis

A specific, high-yielding synthetic route exists for 3-chloroalkane-sulfonamides, directly converting an alkanesulfonamide to its 3-chloro derivative via a one-pot, regioselective γ-chlorination using Na2S2O8-CuCl2 [1]. This provides a direct synthetic entry to the target compound. In contrast, the synthesis of the 4-chloro isomer (4-chlorobutane-1-sulfonamide) typically requires a different approach, such as starting from a pre-halogenated sulfonyl chloride , which can be a longer sequence. This methodological distinction means the 3-chloro isomer can be preferentially accessed when using this radical-mediated chlorination strategy.

Synthetic access
Reported
One-pot, 88% yield vs multi-step sequence
Method-specific procurement logic; isomer choice is route-dependent
Based on γ-chlorination method vs 4-isomer sulfonyl chloride route
Synthetic Methodology Regioselective Halogenation Process Chemistry

Molecular Complexity and Stereochemical Potential: Chiral 3-Chloro vs. Achiral 4-Chloro Isomer

The presence of the chlorine atom at the C3 position introduces a stereocenter into the molecule, making 3-chlorobutane-1-sulfonamide chiral . This is a fundamental structural distinction from its closest analog, 4-chlorobutane-1-sulfonamide, which is achiral [1]. The availability of a chiral building block is critical in medicinal chemistry for exploring enantioselective interactions with biological targets. This feature allows for the synthesis of diastereomerically pure downstream products, a capability not offered by the achiral 4-chloro or parent butane-1-sulfonamide.

Stereochemistry
Class-level
Chiral (1 stereocenter) vs achiral
Absolute requirement for asymmetric synthesis
Binary differentiator; confirmed by SMILES
Medicinal Chemistry Chiral Building Block Structure-Activity Relationship

Leaving Group Reactivity: Alkyl Chloride vs. Alkyl Bromide in Nucleophilic Displacement

The chlorine substituent in 3-chlorobutane-1-sulfonamide acts as a handle for further functionalization via nucleophilic substitution (SN2). Compared to its 3-bromo analog (3-bromobutane-1-sulfonamide), the chloride is a significantly poorer leaving group [1]. This difference allows for finer control over reaction selectivity. While a bromide may be displaced rapidly and potentially lead to side reactions or be incompatible with other sensitive groups, the chloride offers higher kinetic stability and can be activated under more forcing or specific conditions. This is a critical reactivity parameter when designing a multi-step synthesis.

Leaving group
Class-level
Cl⁻ rate ~1 vs Br⁻ ~10‑50
Chloride offers finer control for late‑stage substitution
SN2 relative rates from textbook data
Physical Organic Chemistry Reactivity Nucleophilic Substitution

Comparative Stability During Storage: Alkyl Chloride vs. Alkyl Bromide

Alkyl chlorides are generally more thermally and photolytically stable than their brominated counterparts due to the higher bond dissociation energy (BDE) of the C-Cl bond. The BDE for a typical secondary C-Cl bond is approximately 81-84 kcal/mol, whereas a secondary C-Br bond is weaker at around 68-71 kcal/mol [1]. This fundamental difference means 3-chlorobutane-1-sulfonamide is inherently more resistant to unintended degradation or radical-based side reactions during long-term storage compared to 3-bromobutane-1-sulfonamide. Vendor documentation often notes the need to store brominated compounds under more stringent conditions (e.g., cold storage, protected from light), which may not be as critical for the chloro analog.

Storage stability
Class-level
C–Cl BDE 81‑84 vs C–Br 68‑71 kcal/mol
Higher bond strength may extend shelf life
Gas-phase BDE values; bench stability to confirm
Chemical Stability Storage Compound Management

Positional Isomer Selectivity: 3-Chloro vs. 4-Chloro in Downstream Heterocycle Synthesis

In the context of drug discovery, the position of the chlorine atom on the butyl chain can dramatically alter the 3D conformation and resulting biological activity of the final compound. A study comparing sulfonamide-based inhibitors noted that shifting a single chloro-substituent on an aromatic ring (analogous to a positional isomer change on an alkyl chain) could change the inhibition activity against a target protein [1]. While direct data for butanesulfonamides is not available, this principle is a cornerstone of medicinal chemistry SAR. The 3-chloro substitution pattern creates a unique vector for the chlorine atom compared to the terminal 4-chloro substitution, leading to different dihedral angles and steric interactions when the sulfonamide is conjugated to a larger scaffold.

Positional SAR
Context-dependent
Branched chiral vector vs linear achiral extension
Supports SAR exploration; geometry not replicable by 4-isomer
Inferred from sulfonamide inhibitor SAR studies
Medicinal Chemistry Lead Optimization Structure-Activity Relationship

High-Value Application Scenarios for 3-Chlorobutane-1-sulfonamide in Research and Development


Synthesis of Chiral Sulfonamide-Containing Drug Candidates

In a medicinal chemistry program targeting a protein with a chiral binding pocket, a library of sulfonamide derivatives is required. 3-Chlorobutane-1-sulfonamide is procured as the key intermediate to introduce a chiral sulfonamide side chain. This allows the team to synthesize and separate enantiomers, testing their individual activity. The achiral 4-chloro isomer would not provide this stereochemical exploration capability , making the 3-chloro compound the essential building block for this phase of lead optimization.

Late-Stage Functionalization via Controlled Nucleophilic Displacement of Chloride

A process chemist is designing a route to a complex molecule where a sulfonamide group must be installed at a specific distance from a secondary amine. The plan involves first synthesizing the 3-chlorobutane-1-sulfonamide scaffold via the one-pot γ-chlorination method [1], and then using the chloride as a latent leaving group for a late-stage SN2 reaction with the amine. The lower reactivity of chloride compared to bromide [2] is crucial here, as it ensures the chloro handle survives several prior synthetic steps without reacting.

Preparation of Chemical Biology Probes for Target Identification

A chemical biology group is creating an activity-based protein profiling (ABPP) probe. They require a sulfonamide-based reactive group 'warhead' with a pendant alkyne for click chemistry. They choose to build their probe from 3-chlorobutane-1-sulfonamide . After forming the core sulfonamide linkage, they substitute the chloride with an azide, which is then used to attach the alkyne tag. The choice of the chloro over the bromo analog was driven by the higher stability of the chloro intermediate, ensuring a more reliable and scalable probe synthesis.

Development of a Kilogram-Scale Synthesis of a Preclinical Candidate

A scale-up team is translating a medicinal chemistry route to a multi-kilogram process. The discovery route used a 3-bromobutane-1-sulfonamide intermediate, but its thermal instability led to variable yields and purity at scale. The team switches to 3-chlorobutane-1-sulfonamide as a more robust surrogate for a pilot-plant campaign. The stronger C-Cl bond [2] translates to safer handling at elevated temperatures and a more consistent impurity profile, a critical differentiator for industrial procurement.

Application
Selection Property
Validation Focus
Chiral sulfonamide drug candidate synthesis
Chiral building block with stereocenter
Enantiomer separation and activity testing
Late-stage functionalization via SN2
Chloride as latent leaving group with controlled reactivity
Compatibility with multi-step synthetic sequences
Chemical biology probe synthesis
Chloro intermediate stability for derivatization
Reliable azide substitution and click chemistry attachment
Kilogram-scale process development
Thermal stability of C–Cl bond
Consistent impurity profile and safe scale‑up handling
Quote Request

Request a Quote for 3-Chlorobutane-1-sulfonamide

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.